Cas no 1361836-85-2 (3-(Bromomethyl)-2-cyano-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-2-cyano-4-(trifluoromethoxy)pyridine
• CAS No: 1361836-85-2
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4801424
• Update Time: 2025-05-20

3-(Bromomethyl)-2-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-cyano-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c9-3-5-6(4-13)14-2-1-7(5)15-8(10,11)12/h1-2H,3H2
• InChI Key： PGPMZKKPIWQDET-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=NC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 3-(Bromomethyl)-2-cyano-4-(trifluoromethoxy)pyridine

3-(Bromomethyl)-2-cyano-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 3-(Bromomethyl)-2-cyano-4-(trifluoromethoxy)pyridine, identified by the CAS number 1361836-85-2, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromomethyl group, a cyano group, and a trifluoromethoxy group. These substituents contribute to its distinctive chemical properties and reactivity, making it a valuable compound in both academic research and industrial applications.

The synthesis of 3-(Bromomethyl)-2-cyano-4-(trifluoromethoxy)pyridine typically involves multi-step reactions, often starting from a pyridine derivative. The introduction of the cyano group and the trifluoromethoxy group is achieved through specific substitution reactions, while the bromomethyl group is introduced via alkylation or similar processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

The chemical properties of 3-(Bromomethyl)-2-cyano-4-(trifluoromethoxy)pyridine are heavily influenced by its substituents. The cyano group imparts strong electron-withdrawing effects, enhancing the molecule's reactivity in certain reactions. The trifluoromethoxy group, on the other hand, contributes to both electron-withdrawing and steric effects, which can influence the compound's solubility and stability. The bromomethyl group serves as a leaving group in substitution reactions, making this compound particularly useful in nucleophilic aromatic substitution reactions.

In terms of applications, 3-(Bromomethyl)-2-cyano-4-(trifluoromethoxy)pyridine has found extensive use in the development of novel pharmaceuticals. Its unique structure allows for the creation of bioisosteres, which are compounds with similar biological activity but different physical properties. Recent studies have highlighted its potential as a precursor for drugs targeting specific receptors, such as GPCRs (G-protein coupled receptors), due to its ability to modulate receptor activity effectively.

Beyond pharmaceuticals, this compound has also been explored in materials science. Its ability to act as a building block for advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), has been demonstrated in several recent publications. The combination of its electron-withdrawing groups and reactive bromide makes it an ideal candidate for constructing materials with tailored electronic and mechanical properties.

The environmental impact of synthesizing and using 3-(Bromomethyl)-2-cyano-4-(trifluoromethoxy)pyridine has also been a topic of interest in recent research. Scientists have developed greener synthesis routes that minimize the use of hazardous solvents and reduce waste generation. Additionally, studies on the biodegradation pathways of this compound have provided insights into its environmental fate, ensuring safer handling and disposal practices.

In conclusion, 3-(Bromomethyl)-2-cyano-4-(trifluoromethoxy)pyridine, CAS number 1361836-85-2, is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery, materials science, and green chemistry. As research continues to uncover new applications and optimize synthesis methods, this compound will undoubtedly play an increasingly important role in advancing modern chemistry.